N-[4-(tert-butylsulfamoyl)phenyl]-2-(4-methylphenyl)acetamide

• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol
• IUPAC Name: N-[4-(tert-butylsulfamoyl)phenyl]-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C19H24N2O3S/c1-14-5-7-15(8-6-14)13-18(22)20-16-9-11-17(12-10-16)25(23,24)21-19(2,3)4/h5-12,21H,13H2,1-4H3,(H,20,22)
• InChI Key: JBVMSOVEVYRJBE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC(C)(C)C

Description

N-[4-(tert-butylsulfamoyl)phenyl]-2-(4-methylphenyl)acetamide, commonly known as BSA, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. BSA is a sulfonamide derivative that has been synthesized using various methods, including the reaction of 4-tert-butylsulfonamide with 2-(4-methylphenyl)acetic acid.

Mechanism of Action

BSA exerts its therapeutic effects by inhibiting the activity of carbonic anhydrase (CA), an enzyme that is involved in various physiological processes such as acid-base balance and fluid secretion. BSA binds to the active site of CA and inhibits its activity, leading to a decrease in the production of bicarbonate ions and an increase in the production of protons. This results in a decrease in pH, which can have various physiological effects depending on the tissue or organ involved.
Biochemical and Physiological Effects:
BSA has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. BSA inhibits the activity of CA, which can lead to a decrease in the production of bicarbonate ions and an increase in the production of protons. This can have various physiological effects depending on the tissue or organ involved. For example, in cancer cells, a decrease in pH can lead to cell death, while in the brain, a decrease in pH can protect neurons from damage.

Advantages and Limitations for Lab Experiments

BSA has several advantages for lab experiments, including its stability and solubility in organic solvents. Additionally, BSA has been shown to have low toxicity, making it a safe compound to use in experiments. However, BSA has some limitations, including its low water solubility, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for the study of BSA, including the development of more efficient synthesis methods, the identification of new therapeutic applications, and the investigation of the mechanism of action in different tissues and organs. Additionally, the development of BSA derivatives with improved solubility and potency can potentially lead to the development of new therapeutic agents for various diseases.

Synthesis Methods

BSA can be synthesized using various methods, including the reaction of 4-tert-butylsulfonamide with 2-(4-methylphenyl)acetic acid. The reaction is carried out in the presence of a catalyst such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The product is then purified using column chromatography to obtain pure BSA.

Scientific Research Applications

BSA has been studied extensively for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurodegenerative disorders. Several studies have shown that BSA has anti-inflammatory and anti-cancer properties, making it a potential candidate for the treatment of these diseases. Additionally, BSA has been shown to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.